Cas no 27646-78-2 (2-(Methylamino)propan-1-ol)

• Product Name: 2-(Methylamino)propan-1-ol
• CAS No: 27646-78-2
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD10686605
• CID: 1078890
• PubChem ID: 12695785
• Update Time: 2025-04-20

2-(Methylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)propan-1-ol
• 2-(methylamino)-1-propanol(SALTDATA: FREE)
• 2-methylamino-propan-1-ol
• N-methyl-DL-alanine ol
• N-Methyl-DL-alaninol
• 1-Propanol, 2-(methylamino)-
• 2-(METHYLAMINO)-1-PROPANOL
• PXWASTUQOKUFKY-UHFFFAOYSA-N
• BB 0262285
• X7947
• AS-59270
• MFCD10686605
• SB83791
• ALBB-014691
• 27646-78-2
• AC8719
• DTXSID50507170
• AB31545
• SY082195
• CS-0197105
• EN300-117414
• AKOS005174781

• MDL： MFCD10686605
• Inchi： 1S/C4H11NO/c1-4(3-6)5-2/h4-6H,3H2,1-2H3
• InChI Key： PXWASTUQOKUFKY-UHFFFAOYSA-N
• SMILES： OCC(C)NC

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: -0.5

Experimental Properties

• PSA: 32.26000
• LogP: -0.02250

2-(Methylamino)propan-1-ol Security Information

• HazardClass：IRRITANT